Synthesis and evaluation of radiolabeled porphyrin derivatives for cancer diagnoses and their nonradioactive counterparts for photodynamic therapy†

RSC Medicinal Chemistry Pub Date: 2022-09-22 DOI: 10.1039/D2MD00234E

Abstract

Radioiodinated porphyrin derivatives and the corresponding nonradioactive iodine introduced compounds, [125I]I-TPPOH ([125I]3), [125I]I-L-tyrosine–TPP ([125I]9), I-TPPOH (3), and I-L-tyrosine–TPP (9) were designed, synthesized, and evaluated by in vitro and in vivo experiments. In cytotoxicity assays, 3 and 9 exhibited significant cytotoxicity under light conditions but did not show significant cytotoxicity without light irradiation. Biodistribution experiments with [125I]3 and [125I]9 showed similar distribution patterns with high retention in tumors. In photodynamic therapeutic (PDT) experiments, 3 and 9 at a dose of 13.6 μmol kg−1 weight with 50 W single light irradiation onto the tumor area significantly inhibited tumor growth. These results indicate that the iodinated porphyrin derivatives [123/natI]3 and [123/natI]9 are promising cancer theranostic agents.

Graphical abstract: Synthesis and evaluation of radiolabeled porphyrin derivatives for cancer diagnoses and their nonradioactive counterparts for photodynamic therapy
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RSC Medicinal Chemistry
Journal Name：RSC Medicinal Chemistry
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